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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B612673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, molecular

weight, and biological signaling pathways of human Gastrin I (1-14). The information is curated

for researchers and professionals in the fields of biochemistry, pharmacology, and drug

development.

Core Chemical and Physical Properties
Human Gastrin I (1-14) is a peptide fragment of the larger gastrin hormone, a key regulator of

gastric acid secretion.[1][2][3] Its fundamental properties are summarized below.
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Property Value Source

Amino Acid Sequence

{Glp}-Gly-Pro-Trp-Leu-Glu-

Glu-Glu-Glu-Glu-Ala-Tyr-Gly-

Trp

[1][2]

Sequence (1-Letter Code) {Glp}GPWLEEEEEAYGW [3]

Molecular Formula C₇₉H₁₀₀N₁₆O₂₇ [2][4]

Molecular Weight 1705.73 g/mol [1][2]

Monoisotopic Mass 1704.69438198 Da [4]

CAS Number 100940-57-6 [1][2]

Solubility Soluble in H₂O [1][2]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Biological Activity and Signaling Pathways
Gastrin I exerts its biological effects primarily through binding to the cholecystokinin B (CCK-

B)/gastrin receptor, a G-protein coupled receptor (GPCR).[5][6] This interaction triggers a

cascade of intracellular signaling events that ultimately regulate gastric acid secretion and cell

growth.[6][7] The binding of gastrin to its receptor initiates multiple signal transduction

pathways, including the activation of phospholipase C, which leads to the mobilization of

intracellular calcium and the activation of protein kinase C (PKC).[6] Furthermore, gastrin has

been shown to activate the mitogen-activated protein kinase (MAPK) pathway, specifically

ERK1/2, and the PI3K/AKT pathway, which are crucial for its growth-promoting effects.[5][6][7]
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Figure 1: Simplified signaling pathway of Gastrin I (1-14).

Experimental Protocols
The study of Gastrin I (1-14) involves various experimental techniques to elucidate its

physiological functions and signaling mechanisms. Below are generalized methodologies

commonly employed in gastrin research.

Radioimmunoassay (RIA) for Gastrin Measurement
Radioimmunoassay is a common method for quantifying gastrin levels in biological samples,

such as plasma.

Sample Collection: Blood samples are collected in EDTA-containing tubes and immediately

placed on ice.[8] Plasma is separated by centrifugation and frozen until analysis.[8] It is

crucial to note that certain medications, like proton pump inhibitors, can significantly elevate

gastrin levels and should be discontinued prior to sample collection for accurate diagnosis of

conditions like Zollinger-Ellison syndrome.[8]

Assay Principle: The assay is a competitive binding assay where unlabeled gastrin in the

sample competes with a fixed amount of radiolabeled gastrin for binding to a limited amount

of anti-gastrin antibody.
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Procedure:

A standard curve is generated using known concentrations of gastrin.

Samples and standards are incubated with the anti-gastrin antibody and radiolabeled

gastrin.

The antibody-bound gastrin is separated from the free gastrin.

The radioactivity of the bound fraction is measured.

Data Analysis: The concentration of gastrin in the samples is determined by comparing their

radioactivity with the standard curve.

Cell-Based Assays for Signaling Pathway Analysis
To investigate the intracellular signaling pathways activated by Gastrin I (1-14), cell lines

expressing the CCK-B receptor are utilized.

Cell Culture: Cells are maintained in an appropriate culture medium and conditions.

Stimulation: Cells are treated with varying concentrations of Gastrin I (1-14) for different time

points.

Lysis and Protein Quantification: After treatment, cells are lysed, and the total protein

concentration is determined.

Western Blotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a

membrane, and probed with specific antibodies against phosphorylated (activated) forms of

signaling proteins (e.g., p-ERK, p-Akt) and total proteins as controls.

Detection and Analysis: The protein bands are visualized using chemiluminescence or

fluorescence, and the band intensities are quantified to determine the level of protein

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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